Cas no 494833-78-2 (tert-Butyl (5-bromo-2-carbamoylthiophen-3-yl)carbamate)

• Product Name: tert-Butyl (5-bromo-2-carbamoylthiophen-3-yl)carbamate
• CAS No: 494833-78-2
• MF: C₁₀H₁₃BrN₂O₃S
• MW: 321.190820455551
• CID: 1521922
• Update Time: 2025-07-24

tert-Butyl (5-bromo-2-carbamoylthiophen-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(aminocarbonyl)-5-bromo-3-thienyl]-,1,1-dimethylethyl ester
• 5-bromo-3-(tert-butyloxycarbonyl)aminothiophene-2-carboxamide
• tert-Butyl (5-bromo-2-carbamoylthiophen-3-yl)carbamate
• F30707
• 5-Bromo-3-(t-butyloxycarbonyl)aminothiophene-2-carboxamide
• UNHVXNCODKMFPR-UHFFFAOYSA-N

• Inchi： 1S/C10H13BrN2O3S/c1-10(2,3)16-9(15)13-5-4-6(11)17-7(5)8(12)14/h4H,1-3H3,(H2,12,14)(H,13,15)
• InChI Key： UNHVXNCODKMFPR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(N)=O)S1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 3
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on tert-Butyl (5-bromo-2-carbamoylthiophen-3-yl)carbamate

Introduction to Tert-Butyl (5-Bromo-2-Carbamoylthiophen-3-yl)Carbamate and Its Significance in Modern Chemical Biology

Terpene-based compounds have long been recognized for their diverse pharmacological properties, and among them, tert-butyl (5-bromo-2-carbamoylthiophen-3-yl)carbamate stands out as a compound of significant interest in the field of chemical biology. With a CAS number of 494833-78-2, this compound has garnered attention due to its unique structural features and potential applications in drug discovery and molecular research. The presence of a tert-butyl group, a 5-bromo substituent, and a 2-carbamoylthiophen-3-yl moiety contributes to its complex chemical profile, making it a valuable candidate for further investigation.

The thiophene ring is a key structural element in this compound, known for its stability and ability to interact with biological targets. Thiophenes are widely found in natural products and have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 5-bromo group into the thiophene ring enhances the compound's reactivity, allowing for further functionalization and modification. This modification is particularly important in medicinal chemistry, where the ability to tailor molecular structures can lead to the development of more effective therapeutic agents.

The carbamoyl group at the 2-position of the thiophene ring adds another layer of complexity to the molecule. Carbamoyl groups are known to participate in various biological interactions, including enzyme inhibition and receptor binding. In the context of tert-butyl (5-bromo-2-carbamoylthiophen-3-yl)carbamate, this group may play a crucial role in modulating the compound's pharmacological activity. The tert-butyl group, attached to the carbamoyl moiety, provides steric hindrance, which can influence the compound's solubility and bioavailability. This balance between hydrophobicity and hydrophilicity is critical for optimizing drug-like properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies have shown that tert-butyl (5-bromo-2-carbamoylthiophen-3-yl)carbamate can interact with various protein targets, including enzymes and receptors involved in cancer progression and inflammation. These findings align with emerging research on thiophene derivatives, which have demonstrated promising results in preclinical studies. For instance, studies have indicated that certain thiophene-based compounds exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth.

The synthesis of tert-butyl (5-bromo-2-carbamoylthiophen-3-yl)carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination of the thiophene ring followed by carbamoylation is a common synthetic route. However, recent methodologies have focused on greener approaches, utilizing catalytic systems that minimize waste and improve efficiency. These advancements not only enhance the sustainability of the synthesis but also make it more scalable for industrial applications.

In addition to its potential as an active pharmaceutical ingredient (API), tert-butyl (5-bromo-2-carbamoylthiophen-3-yl)carbamate has found utility as an intermediate in the synthesis of more complex molecules. Its structural motifs are often employed in library design programs used by pharmaceutical companies to screen for novel drug candidates. The versatility of this compound makes it a valuable tool in synthetic organic chemistry, enabling researchers to explore new chemical space with greater ease.

The role of computational tools in understanding the behavior of complex molecules cannot be overstated. Quantum mechanical calculations have provided insights into the electronic structure of tert-butyl (5-bromo-2-carbamoylthiophen-3-yl)carbamate, helping researchers predict its reactivity and interactions with biological systems. These computational models are complemented by experimental data obtained through spectroscopic techniques such as NMR spectroscopy and mass spectrometry. Together, these approaches offer a comprehensive understanding of the compound's properties.

Future research directions for tert-butyl (5-bromo-2-carbamoylthiophen-3-yl)carbamate include exploring its potential as an antiviral agent. Thiophene derivatives have shown promise against various viral infections due to their ability to disrupt viral replication mechanisms. The unique structural features of this compound may make it an effective candidate for developing novel antiviral therapies. Additionally, studies are being conducted to investigate its effects on neurological disorders, where thiophene-based compounds have demonstrated neuroprotective properties.

The development of new synthetic methodologies is also a key focus area. Researchers are exploring biocatalytic routes that leverage enzymes for selective functionalization of heterocyclic compounds like thiophenes. Such approaches not only improve synthetic efficiency but also align with global efforts towards sustainable chemistry practices. The integration of biocatalysis with traditional synthetic methods holds promise for accelerating drug discovery pipelines.

In conclusion,tert-butyl (5-bromo-2-carbamoylthiophen-3-yl)carbamate represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, coupled with emerging research findings, make it a compelling subject for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative therapeutic strategies.